N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide
N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide
ADL-5747 free base is an analgestic which has been discontinued (DEA controlled substance).
Brand Name:
Vulcanchem
CAS No.:
850176-30-6
VCID:
VC0517284
InChI:
InChI=1S/C24H28N2O3/c1-3-26(4-2)23(28)17-9-10-18(21(27)15-17)20-16-24(11-13-25-14-12-24)29-22-8-6-5-7-19(20)22/h5-10,15-16,25,27H,3-4,11-14H2,1-2H3
SMILES:
CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O
Molecular Formula:
C24H28N2O3
Molecular Weight:
392.5 g/mol
N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide
CAS No.: 850176-30-6
Cat. No.: VC0517284
Molecular Formula: C24H28N2O3
Molecular Weight: 392.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide - 850176-30-6](/images/no_structure.jpg)
Specification
| Description | ADL-5747 free base is an analgestic which has been discontinued (DEA controlled substance). |
|---|---|
| CAS No. | 850176-30-6 |
| Molecular Formula | C24H28N2O3 |
| Molecular Weight | 392.5 g/mol |
| IUPAC Name | N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide |
| Standard InChI | InChI=1S/C24H28N2O3/c1-3-26(4-2)23(28)17-9-10-18(21(27)15-17)20-16-24(11-13-25-14-12-24)29-22-8-6-5-7-19(20)22/h5-10,15-16,25,27H,3-4,11-14H2,1-2H3 |
| Standard InChI Key | ALGHKWSXJUQNJJ-UHFFFAOYSA-N |
| SMILES | CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O |
| Canonical SMILES | CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O |
| Appearance | Solid powder |
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